Cas no 1431555-31-5 (4-(2-Chloro-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester)

• Product Name: 4-(2-Chloro-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
• CAS No: 1431555-31-5
• MF: C₁₃H₇Cl₂F₃O₄S₂
• MW: 419.223489999771
• MDL: MFCD24386168
• CID: 4699993
• Update Time: 2023-11-22

4-(2-Chloro-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
• 4-(2-Chloro-phenyl)-3-chlorosulfonyl-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester
• Methyl 4-(2-chlorophenyl)-3-chlorosulfonyl-5-(trifluoromethyl)thiophene-2-carboxylate

• MDL： MFCD24386168
• Inchi： 1S/C13H7Cl2F3O4S2/c1-22-12(19)9-10(24(15,20)21)8(11(23-9)13(16,17)18)6-4-2-3-5-7(6)14/h2-5H,1H3
• InChI Key： DEGQLFFPXOKOAA-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)OC)SC(C(F)(F)F)=C1C1C=CC=CC=1Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 579
• Topological Polar Surface Area: 97.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives